N,N-dimethyl-2-[4-(2,3,4,5,6-pentamethylbenzenesulfonamido)phenyl]acetamide

• IUPAC Name: N,N-dimethyl-2-[4-[(2,3,4,5,6-pentamethylphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C21H28N2O3S/c1-13-14(2)16(4)21(17(5)15(13)3)27(25,26)22-19-10-8-18(9-11-19)12-20(24)23(6)7/h8-11,22H,12H2,1-7H3
• InChI Key: ACJIHCOIAKBUPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N(C)C)C)C
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

N,N-Dimethylacetamide (DMAc) is a commonly used solvent in chemistry. It’s a colorless liquid that is miscible with water and most organic solvents.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods. For N,N-Dimethylacetamide, its molecular formula is C4H9NO.

Chemical Reactions Analysis

N,N-Dimethylacetamide can participate in various chemical reactions. For example, it can be used to prepare alpha-thio N,N-dimethylacetamide.

Physical And Chemical Properties Analysis

N,N-Dimethylacetamide is a colorless liquid with a high boiling point. It is miscible with water and most organic solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives exhibit anti-inflammatory and analgesic effects. Notably:

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Anti-HIV Activity

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Chemical Reactivity and Building Blocks

The compound’s unique structure makes it a valuable building block. .

Heterocyclic Chemistry

N,N-dimethyl enaminones: , including our compound, serve as versatile building blocks for various heterocyclic structures. .

Safety and Hazards

Like many chemical compounds, N,N-Dimethylacetamide should be handled with care. Safety data sheets (SDS) provide information on the properties of the substance, its hazards and instructions on handling, storage and emergency measures in case of an accident.